Cas no 4356-71-2 (1,8-Octadiyl Bismethanethiosulfonate)

• Product Name: 1,8-Octadiyl Bismethanethiosulfonate
• CAS No: 4356-71-2
• MF: C₁₀H₂₂O₄S₄
• MW: 334.539278507233
• CID: 929036
• PubChem ID: 352547
• Update Time: 2025-04-19

1,8-Octadiyl Bismethanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• S,S''-octane-1,8-diyl dimethanesulfonothioate
• 1,8-Octadiyl Bismethanethiosulfonate
• 1,8-Octadiyl Bismeth
• 1,8-bis(methylsulfonylsulfanyl)octane
• Methanesulfonothioic acid 1,8-octanediyl ester
• AKOS030242100
• NSC527039
• Methanesulfonothioic acid, S,S'-1,8-octanediyl ester
• DTXSID30326321
• QJELQMUTDNOWHY-UHFFFAOYSA-N
• S-(8-([Methyl(dioxido)sulfanyl]sulfanyl)octyl) methanesulfonothioate #
• NSC-527039
• 4356-71-2

• Inchi： 1S/C10H22O4S4/c1-17(11,12)15-9-7-5-3-4-6-8-10-16-18(2,13)14/h3-10H2,1-2H3
• InChI Key： QJELQMUTDNOWHY-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCSS(C)(=O)=O)S(C)(=O)=O

Computed Properties

• Exact Mass: 334.04000
• Monoisotopic Mass: 334.04009387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Melting Point: 82-84°C
• Stability/Shelf Life: Moisture and Temperature Sensitive
• PSA: 135.64000
• LogP: 4.87420